2-(Pyridin-4-ylsulfanyl)-phenylamine

• Molecular Formula: C11H10N2S
• Molecular Weight: 202.28 g/mol
• IUPAC Name: 2-pyridin-4-ylsulfanylaniline
• InChI: InChI=1S/C11H10N2S/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-8H,12H2
• InChI Key: VQQDUURKMGIZDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)SC2=CC=NC=C2

Description

2-(Pyridin-4-ylsulfanyl)-phenylamine is a useful research compound. Its molecular formula is C11H10N2S and its molecular weight is 202.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a refluxing mixture of iron powder (3.15 g, 56.82 mmol) and ammonium chloride (380 mg, 7.1 mmol) in ethanol (45 mL) and water (8 mL) was added 4-(2-nitrophenylsulfanyl)-pyridine (AMR01105, 2.4 g, 10.33 mmol) and the resulting mixture was stirred at reflux for 2 h. After removal of the solvent, the residue was diluted in aqueous sodium hydrogen carbonate (40 mL) and extracted with DCM (3×20 mL). The organic layer was dried (MgSO4), filtered and evaporated to give 2-(pyridin-4-ylsulfanyl)-phenylamine (1.7 g, 81%) as a yellow solid, mp 103-107° C., which was used in the next step without further purification.